Cas no 498567-45-6 (L-Serine, L-asparaginyl-L-glutaminyl-L-tryptophyl-L-lysyl-L-seryl-L-valyl-)

L-Serine, L-asparaginyl-L-glutaminyl-L-tryptophyl-L-lysyl-L-seryl-L-valyl- structure
498567-45-6 structure
Product name:L-Serine, L-asparaginyl-L-glutaminyl-L-tryptophyl-L-lysyl-L-seryl-L-valyl-
CAS No:498567-45-6
MF:C37H57N11O12
MW:847.914988279343
CID:1552019

L-Serine, L-asparaginyl-L-glutaminyl-L-tryptophyl-L-lysyl-L-seryl-L-valyl- Chemical and Physical Properties

Names and Identifiers

    • L-Serine, L-asparaginyl-L-glutaminyl-L-tryptophyl-L-lysyl-L-seryl-L-valyl-
    • L-Serine, L-asparaginyl-L-glutaminyl-L-tryptophyl-L-lysyl-L-seryl-L-valyl- (9CI)
    • Inchi: 1S/C37H57N11O12/c1-18(2)30(36(58)47-27(17-50)37(59)60)48-35(57)26(16-49)46-32(54)23(9-5-6-12-38)44-34(56)25(13-19-15-42-22-8-4-3-7-20(19)22)45-33(55)24(10-11-28(40)51)43-31(53)21(39)14-29(41)52/h3-4,7-8,15,18,21,23-27,30,42,49-50H,5-6,9-14,16-17,38-39H2,1-2H3,(H2,40,51)(H2,41,52)(H,43,53)(H,44,56)(H,45,55)(H,46,54)(H,47,58)(H,48,57)(H,59,60)/t21-,23-,24-,25-,26-,27-,30-/m0/s1
    • InChI Key: ULNYZTDKOPCLAV-FWSKFPKOSA-N
    • SMILES: C(O)(=O)[C@H](CO)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CO)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](CC(N)=O)N

Computed Properties

  • Exact Mass: 847.41921

Experimental Properties

  • Density: 1.372±0.06 g/cm3(Predicted)
  • Boiling Point: 1461.8±65.0 °C(Predicted)
  • PSA: 406.37
  • pka: 2.99±0.10(Predicted)

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